2-(2,5-dimethylphenylsulfonamido)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-[(2,5-dimethylphenyl)sulfonylamino]-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]acetamide
• InChI: InChI=1S/C20H21N3O3S2/c1-14-3-4-15(2)19(7-14)28(25,26)23-12-20(24)22-10-16-8-18(11-21-9-16)17-5-6-27-13-17/h3-9,11,13,23H,10,12H2,1-2H3,(H,22,24)
• InChI Key: IQWBGFWVTXFLSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NCC(=O)NCC2=CC(=CN=C2)C3=CSC=C3
• Molecular Formula: C20H21N3O3S2
• Molecular Weight: 415.5 g/mol

Description

2-(2,5-dimethylphenylsulfonamido)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C20H21N3O3S2 and its molecular weight is 415.53. The purity is usually 95%.
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Scientific Research Applications

Phosphoinositide 3-Kinase and Mammalian Target of Rapamycin Inhibition

• Stec et al. (2011) investigated various heterocyclic analogues as alternatives to benzothiazole rings for improving metabolic stability in inhibitors of phosphoinositide 3-kinase (PI3K)α and mTOR, crucial in cancer treatment research. (Stec et al., 2011)

Electronic Effects in Noncovalent Heterodimetallic Podates

• Edder et al. (2000) explored the electronic effects of electron-withdrawing sulfonamide groups in heterodimetallic podates, revealing insights into bonding and stability in such complexes. This research contributes to understanding the behavior of similar compounds in different chemical environments. (Edder et al., 2000)

Metabolic Studies in Human Urine

• Fujimaki et al. (1990) conducted a study on the metabolites of a related compound, providing valuable insights into how such compounds are metabolized in the human body. (Fujimaki et al., 1990)

Carbonic Anhydrase Inhibition for Various Pathologies

• Carta et al. (2017) investigated sulfonamide inhibitors of human carbonic anhydrases, which are involved in several pathologies like cancer and obesity. Their findings are significant for developing new drug candidates. (Carta et al., 2017)

Use in Heterocyclic Synthesis

• Abdel-Khalik et al. (2004) described the use of enaminones in synthesizing various heterocyclic compounds, including nicotinic acid and thienopyridine derivatives, highlighting the compound's versatility in organic synthesis. (Abdel-Khalik et al., 2004)